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Compound of Interest

Compound Name:
5-(5-Chloro-2-thienyl)-5-oxovaleric

acid

CAS No.: 845790-40-1

Cat. No.: B1597047

Get Quote

Part 1: Executive Technical Summary
Compound Identity:

IUPAC Name: 5-(5-chlorothiophen-2-yl)-5-oxopentanoic acid

CAS Number: 845790-40-1[1]

Role: Critical Key Starting Material (KSM) / Intermediate for Rivaroxaban (Factor Xa

Inhibitor).

Molecular Formula: C

H

ClO

S[1]
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Scientist’s Note: As a Senior Application Scientist, I often see this compound mishandled due to

a misunderstanding of the thiophene ring's sensitivity. While the 5-oxo-carboxylic acid tail

suggests stability, the 5-chlorothiophene moiety is the "soft spot" for degradation. It is

susceptible to photo-oxidative dehalogenation and S-oxidation, leading to "pinking" or browning

of the solid.

Part 2: Critical Storage & Handling (The "Must
Knows")
This section addresses the most frequent inquiries regarding physical stability and shelf-life

extension.

Q1: The certificate of analysis (CoA) suggests "Store at
Room Temperature," but my sample is turning
beige/brown. Why?
A: The "Room Temperature" recommendation is for chemically inert packaging. Once opened,

the stability profile changes.

The Cause: Thiophene derivatives are photosensitive. Exposure to UV/visible light excites

the thiophene ring, promoting radical formation and subsequent polymerization or oxidation.

The color change (beige

brown) indicates the formation of conjugated oligomers or S-oxides.

The Fix:

Light: Store in amber glass or opaque aluminum bags.

Atmosphere: Flush headspace with Argon or Nitrogen after every use. Oxygen accelerates

the degradation of the chlorothiophene ring.

Q2: My material has clumped into a hard cake. Is it still
usable?
A: This is a physical stability issue, likely due to hygroscopicity.
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The Mechanism: The carboxylic acid and ketone groups can form hydrogen bonds with

atmospheric moisture. While this doesn't immediately degrade the molecule chemically, it

makes accurate weighing impossible and can accelerate hydrolysis if trace acid catalysts are

present.

Troubleshooting:

Check Purity: Run an HPLC.[2] If purity is >98%, the clumping is physical.

Remediation: Gently grind the solid in a dry box (low humidity). Do not heat to dry, as this

may trigger decarboxylation or intermolecular esterification.

Part 3: Troubleshooting & Degradation Pathways
Visualizing the Threat Landscape
The following diagram maps the specific chemical vulnerabilities of 5-(5-Chloro-2-thienyl)-5-
oxovaleric acid.
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Figure 1: Primary degradation pathways. Note that the Des-Chloro impurity is particularly

problematic for downstream Rivaroxaban synthesis.

Troubleshooting Q&A
Q3: I see a new impurity at RRT 0.85 in my HPLC. What is it? A: Based on the chemistry, this is

likely the Des-chloro analog (5-(2-thienyl)-5-oxovaleric acid).

Cause: This typically occurs if the material was exposed to light or if there was metal

contamination (e.g., Palladium residue from a previous step in the reactor) which catalyzed

hydrodehalogenation.

Verification: Check Mass Spec for [M-H]- = 197 (Des-chloro) vs 231/233 (Parent).

Q4: The assay value is dropping, but no new peaks are appearing in the UV trace. A: You are

likely forming non-chromatographic polymers or volatile degradation products.

Explanation: Thiophene oxidation often leads to tars that stick to the column guard or do not

elute. Alternatively, if you are drying the material at high temperatures (>60°C), you might be

inducing intermolecular esterification (polymerization), which won't show as a discrete small-

molecule peak.

Part 4: Experimental Stability Data & Protocols
Stability Profile Summary
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Parameter Condition Stability Rating Observation/Risk

Solid State 25°C / 60% RH Moderate
Stable for 12 months if

sealed. Hygroscopic.

Solid State 40°C / 75% RH Poor

Clumping within 1

week. Slight

discoloration (beige).

Solution (MeOH) Ambient Low
Formation of methyl

ester over time (slow).

Solution (Water) pH > 8 Critical

Rapid dissolution, but

risk of haloform-type

cleavage at high

pH/Temp.

Light Exposure D65 Lamp Very Poor

5% degradation in

24h. Formation of

des-chloro impurity.

Protocol: Re-Purification of Degraded Material
If your material has turned brown but retains >90% purity, use this "Rescue Protocol" to remove

oligomers before use.

Dissolution: Dissolve the crude acid in 1M NaOH (aq) until pH ~10. The acid dissolves as the

carboxylate salt; neutral organic tars (oligomers) will likely remain undissolved or form a

suspension.

Filtration: Filter the alkaline solution through a Celite pad to remove dark insoluble oligomers.

Washing: Wash the aqueous filtrate with a small volume of Dichloromethane (DCM) to

extract non-acidic impurities.

Precipitation: Cool the aqueous layer to 0-5°C and slowly acidify with 1M HCl to pH 1-2.

Isolation: Filter the white precipitate, wash with cold water, and dry under vacuum at 40°C

(do not exceed).
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Part 5: Analytical Troubleshooting Workflow
Use this decision tree when your QC data looks suspicious.
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Figure 2: Diagnostic workflow for identifying root causes of instability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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